6-(Pyridin-3-yl)-2-[(1-{thieno[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-2,3-dihydropyridazin-3-one

• IUPAC Name: 6-pyridin-3-yl-2-[(1-thieno[2,3-d]pyrimidin-4-ylazetidin-3-yl)methyl]pyridazin-3-one
• InChI: InChI=1S/C19H16N6OS/c26-17-4-3-16(14-2-1-6-20-8-14)23-25(17)11-13-9-24(10-13)18-15-5-7-27-19(15)22-12-21-18/h1-8,12-13H,9-11H2
• InChI Key: UHOJADKFEXXLDE-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=C3C=CSC3=NC=N2)CN4C(=O)C=CC(=N4)C5=CN=CC=C5
• Molecular Formula: C19H16N6OS
• Molecular Weight: 376.4 g/mol
• CAS No.: 2197714-33-1

Description

6-(Pyridin-3-yl)-2-[(1-{thieno[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-2,3-dihydropyridazin-3-one is a useful research compound. Its molecular formula is C19H16N6OS and its molecular weight is 376.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activities

The compound 6-(Pyridin-3-yl)-2-[(1-{thieno[2,3-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-2,3-dihydropyridazin-3-one is part of a class of compounds that have been studied for their potential in synthesizing novel derivatives with significant antimicrobial activities. These studies highlight the compound's utility in creating a variety of biologically active molecules. For instance, derivatives of similar thieno[2,3-d]pyrimidin-4-yl compounds have shown potent antimicrobial activity, including against resistant strains, suggesting their potential as leads for developing new antimicrobial agents (Rashad et al., 2009; Sabry et al., 2013).

Synthesis of Disperse Dyes

Another application area for similar compounds involves the synthesis of disperse dyes for textile applications. A related study focused on the synthesis of pyrazolo[1,5-a]pyrimidine-thieno[2,3-b]pyridine derivatives, which were then applied as disperse dyes on polyester fibers, demonstrating the compound's utility in the development of new materials with specific coloration properties (Ho, 2005).

Development of New Heterocyclic Systems

The structural complexity of this compound lends itself to the synthesis of novel heterocyclic systems. Research in this domain has led to the creation of new chemical entities with potential applications in medicinal chemistry and material science. For instance, novel spirocyclic thieno[2,3-d]pyrimidin-4(3H)-one derivatives have been characterized for their physicochemical properties and evaluated for antimicrobial activity, showcasing the compound's versatility in contributing to the design of molecules with desired biological activities (Candia et al., 2017).